N-ethyl-2-[(E)-2-phenylethenyl]pyrrolidine-1-carboxamide

• IUPAC Name: N-ethyl-2-[(E)-2-phenylethenyl]pyrrolidine-1-carboxamide
• InChI: InChI=1S/C15H20N2O/c1-2-16-15(18)17-12-6-9-14(17)11-10-13-7-4-3-5-8-13/h3-5,7-8,10-11,14H,2,6,9,12H2,1H3,(H,16,18)/b11-10+
• InChI Key: KFJXLAHRYWPCTM-ZHACJKMWSA-N
• Canonical SMILES: CCNC(=O)N1CCCC1C=CC2=CC=CC=C2
• Isomeric SMILES: CCNC(=O)N1CCCC1/C=C/C2=CC=CC=C2
• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol

Description

N-ethyl-2-[(E)-2-phenylethenyl]pyrrolidine-1-carboxamide is a compound that belongs to the class of pyrrolidine derivatives. Pyrrolidine is a five-membered nitrogen-containing heterocycle that is widely used in medicinal chemistry due to its versatile biological activities and its role as a pharmacophore in drug design

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ethyl-2-[(E)-2-phenylethenyl]pyrrolidine-1-carboxamide can be achieved through several synthetic routes. One common method involves the reaction of N-ethylpyrrolidine with cinnamoyl chloride under basic conditions to form the desired product. The reaction typically requires a base such as triethylamine and is carried out in an organic solvent like dichloromethane at room temperature .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-ethyl-2-[(E)-2-phenylethenyl]pyrrolidine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the pyrrolidine ring can be functionalized with different substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted pyrrolidine derivatives.

Scientific Research Applications

N-ethyl-2-[(E)-2-phenylethenyl]pyrrolidine-1-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Investigated for its potential use as a therapeutic agent in various diseases.

Industry: Utilized in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-ethyl-2-[(E)-2-phenylethenyl]pyrrolidine-1-carboxamide involves its interaction with specific molecular targets in the body. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine-2-one: Another pyrrolidine derivative with similar biological activities.

Pyrrolidine-2,5-dione: Known for its use in medicinal chemistry.

Prolinol: A pyrrolidine derivative with applications in drug design.

Uniqueness

N-ethyl-2-[(E)-2-phenylethenyl]pyrrolidine-1-carboxamide is unique due to its specific structural features, which confer distinct biological activities and chemical reactivity